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Compound of Interest

Compound Name: GSK5750

cat. No.: B13438811

Technical Support Center: GSK2879552

A Note on Compound Identification: The compound "GSK5750" as specified in the query could
not be identified. This guide has been developed for GSK2879552, a well-documented,
selective, and irreversible inhibitor of Lysine-specific demethylase 1 (LSD1/KDM1A), which is
likely the intended compound of interest.

This technical support guide provides researchers, scientists, and drug development
professionals with essential information on the stability, storage, and handling of GSK2879552.

Frequently Asked Questions (FAQS)

Q1: How should | store GSK2879552 upon receipt?

A: GSK2879552 is typically shipped as a crystalline solid at room temperature.[1] Upon receipt,
it is recommended to store the powder at -20°C for long-term stability.[1][2][3][4]

Q2: What are the recommended storage conditions for GSK2879552 stock solutions?

A: Once dissolved, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles
and stored under the following conditions:

e -80°C: Stable for up to 1 year.
e -20°C: Stable for up to 1-6 months.

Always seal storage containers tightly and protect them from moisture.
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Q3: In which solvents is GSK2879552 soluble?

A: GSK2879552 has varying solubility in common laboratory solvents. It is recommended to
use fresh, anhydrous solvents, as hygroscopic DMSO can negatively impact solubility.

DMSO: Soluble at concentrations ranging from =212.8 mg/mL to 87 mg/mL.

Water (dihydrochloride salt): Soluble up to 100 mg/mL.

PBS (pH 7.2): Soluble up to 5 mg/mL.

DMF: Soluble up to 1 mg/mL.
Q4: I'm having trouble dissolving the compound. What should | do?

A: If you experience difficulty dissolving GSK2879552, particularly at higher concentrations, the
following techniques can be employed:

o Ultrasonication: Use an ultrasonic bath to aid dissolution.

e Warming: Gently warm the solution to 37°C or up to 60°C.
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Issue

Possible Cause

Recommended Solution

Compound precipitated out of

solution after freezing.

The concentration may be too
high for the solvent, or the
solution was not fully dissolved

initially.

Gently warm and
vortex/sonicate the solution to
redissolve. Consider preparing
a lower concentration stock
solution or storing it at -80°C
instead of -20°C.

Inconsistent results in cell-

based assays.

1. Compound degradation due
to improper storage or multiple
freeze-thaw cycles.2.
Incomplete dissolution of the

compound.

1. Prepare fresh aliquots from
a new stock solution. Ensure

proper storage conditions are
met.2. Before use, ensure the
compound is fully dissolved. If
necessary, warm and sonicate

the solution.

Low solubility in aqueous

media for in vitro assays.

GSK2879552 has limited

solubility in aqueous buffers.

Prepare a high-concentration
stock solution in DMSO and
then dilute it into your aqueous
assay buffer. Ensure the final
DMSO concentration is
compatible with your
experimental system and
below the threshold for cellular

toxicity.

Stability and Storage Conditions Summary

The stability of GSK2879552 varies depending on whether it is in solid form or in solution.
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Storage .

Form Reported Stability Source
Temperature

Powder (Solid) -20°C > 4 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months - 1 year

-20°C 1 - 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

e Weighing: Accurately weigh the required amount of GSK2879552 powder (Molecular Weight:
364.48 g/mol for the free base). For 1 mg of compound, you will need 274.36 uL of DMSO to
make a 10 mM solution.

 Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the
compound.

» Solubilization: Vortex the solution vigorously. If necessary, use an ultrasonic bath and gently
warm the solution to ensure complete dissolution.

» Aliquoting and Storage: Once fully dissolved, dispense the stock solution into single-use
aliquots in tightly sealed vials. Store the aliquots at -80°C.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing GSK2879552 stock solutions.

Signaling Pathway and Mechanism of Action

GSK2879552 is an irreversible inhibitor of Lysine-specific demethylase 1 (LSD1), an enzyme
that plays a critical role in gene transcription by demethylating histone H3 on lysine 4 (H3K4)
and lysine 9 (H3K9). By inhibiting LSD1, GSK2879552 prevents the removal of methyl groups
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from H3K4, leading to an increase in H3K4 methylation. This epigenetic modification results in
the increased expression of tumor-suppressor genes, which can inhibit the proliferation of
cancer cells, particularly in small cell lung cancer and acute myeloid leukemia.

GSK2879552 Mechanism of Action
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Caption: Mechanism of action of GSK2879552 as an LSD1 inhibitor.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13438811?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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